4-(3-Hydroxypropyl)piperazine-1-carbaldehyde

• CAS No.: 210553-81-4
• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 4-(3-hydroxypropyl)piperazine-1-carbaldehyde
• InChI: InChI=1S/C8H16N2O2/c11-7-1-2-9-3-5-10(8-12)6-4-9/h8,11H,1-7H2
• InChI Key: RLWWLTGLDWNCLS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCO)C=O

Description

4-(3-Hydroxypropyl)piperazine-1-carbaldehyde is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 1-piperazinecarboxaldehyde (25 g, 0.219 mol), 3-bromo-1-propanol (33.5 g, 0.241 mol) and potassium carbonate (38 g, 0.273 mol) in methanol (33 ml) was heated at reflux for 5 hours. After cooling, the solid was filtered, washed with methanol and the filtrate was evaporated. The residue was dissolved in methylene chloride and washed with a small amount of water. The organic layer was washed with brine, dried (MgSO4), filtered and evaporated. The residue was purified by column chromatography eluting with methylene chloride/methanol (90/10 followed by 80/20) to give 4-(3-hydroxypropyl)-1-piperazinecarboxaldehyde (4.5 g, 12%).